N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide

• IUPAC Name: N'-(2-ethylphenyl)-N-[2-(4-fluorophenyl)ethyl]oxamide
• InChI: InChI=1S/C18H19FN2O2/c1-2-14-5-3-4-6-16(14)21-18(23)17(22)20-12-11-13-7-9-15(19)10-8-13/h3-10H,2,11-12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: NKDCJFHMRWPIQW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide, also known as EFLEA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EFLEA is a member of the amide family of compounds and is synthesized through a multi-step process involving the reaction of 2-ethylphenylamine and 4-fluorophenylacetic acid.

Scientific Research Applications

N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has potential applications in a wide range of scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has been shown to have analgesic properties and has been investigated as a potential treatment for chronic pain. N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has also been studied for its potential to treat anxiety and depression. In addition, N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has been shown to have antitumor activity and has been investigated as a potential treatment for cancer.

Mechanism of Action

The exact mechanism of action of N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has been shown to bind to the mu-opioid receptor, which is involved in the regulation of pain and mood. N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has also been shown to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood and anxiety.
Biochemical and physiological effects:
N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has been shown to have a range of biochemical and physiological effects. In animal studies, N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has been shown to reduce pain sensitivity, increase pain tolerance, and reduce anxiety and depression-like behaviors. N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide is its potential as a novel therapeutic agent for the treatment of chronic pain, anxiety, depression, and cancer. N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has also been shown to have a favorable safety profile in animal studies. However, there are some limitations to using N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide in lab experiments. One limitation is the complexity of the synthesis method, which can make it difficult to obtain a high yield of the desired product. Another limitation is the lack of understanding of the exact mechanism of action of N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide, which can make it difficult to design experiments to investigate its effects.

Future Directions

There are many future directions for research on N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide. One area of research is the development of more efficient synthesis methods to obtain higher yields of the desired product. Another area of research is the investigation of the exact mechanism of action of N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide, which can provide insights into its potential therapeutic applications. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide and its potential as a novel therapeutic agent.

Synthesis Methods

N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide is synthesized through a multi-step process that involves the reaction of 2-ethylphenylamine and 4-fluorophenylacetic acid. The first step involves the reaction of 2-ethylphenylamine with ethyl chloroformate to form N-(2-ethylphenyl) ethyl carbamate. The second step involves the reaction of N-(2-ethylphenyl) ethyl carbamate with 4-fluorophenylacetic acid to form N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide. The synthesis of N-(2-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide is a complex process that requires careful control of reaction conditions to obtain a high yield of the desired product.